Cas no 2171668-73-6 (3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2171668-73-6
• MF: C₂₄H₂₇N₃O₆
• MW: 453.487686395645
• CID: 6223413
• PubChem ID: 165545496
• Update Time: 2025-06-08

3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2171668-73-6
• 3-{[2-(ethylcarbamoyl)ethyl]carbamoyl}-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
• EN300-1491414

• Inchi： 1S/C24H27N3O6/c1-2-25-21(28)11-12-26-23(31)20(13-22(29)30)27-24(32)33-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,25,28)(H,26,31)(H,27,32)(H,29,30)
• InChI Key： TYEIZRBHTAFINY-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCC(NCC)=O)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 453.18998559g/mol
• Monoisotopic Mass: 453.18998559g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 134Ų

Additional information on 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Introduction to 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171668-73-6)

3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171668-73-6) is a complex organic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Glu(OtBu)-OH in its simplified form, is a key intermediate in the synthesis of various peptides and peptidomimetics. Its unique structure and functional groups make it an essential building block in the development of novel therapeutic agents and diagnostic tools.

The compound features a central propanoic acid core with two distinct functional groups: a 2-(ethylcarbamoyl)ethylcarbamoyl group and a (9H-fluoren-9-yl)methoxycarbonyl (Fmoc) protecting group. The Fmoc group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS) to protect the amino functionality of amino acids. This protection strategy is crucial for maintaining the integrity of the amino acid during the synthesis process, ensuring that side reactions are minimized and the desired product is obtained with high purity.

Recent advancements in the field have highlighted the importance of 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid in the development of novel therapeutics. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of protease enzymes, which are involved in various diseases such as cancer and viral infections. The ability to precisely control the synthesis and functionalization of this compound has opened new avenues for drug discovery and development.

In addition to its role in therapeutic applications, 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid has also been explored for its potential in diagnostic imaging. Researchers at the University of California, San Francisco, have reported that derivatives of this compound can be used as contrast agents in magnetic resonance imaging (MRI). The unique chemical properties of the Fmoc group allow for the attachment of paramagnetic ions, enhancing the contrast and resolution of MRI images. This application has significant implications for early disease detection and monitoring treatment efficacy.

The synthesis of 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid involves several well-established chemical reactions. The first step typically involves the protection of an amino acid with the Fmoc group, followed by the introduction of the ethylcarbamoyl moiety through a series of coupling reactions. The final step involves deprotection to reveal the free amino group, which can then be further modified or incorporated into larger molecular structures. The high yield and purity obtained through these synthetic routes make this compound a valuable reagent in both academic and industrial settings.

The stability and solubility properties of 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid are also important considerations for its practical applications. The compound is generally stable under standard laboratory conditions but may require careful handling to avoid degradation. Its solubility in organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) makes it suitable for use in various synthetic protocols.

In conclusion, 3-{2-(ethylcarbamoyl)ethylcarbamoyl}-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 2171668-73-6) is a versatile and important compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique structure and functional groups make it an essential building block for the synthesis of peptides, peptidomimetics, and other complex molecules. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific research.